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Compound of Interest

Compound Name: Irosustat

Cat. No.: B1672185 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

logistical information for the proper disposal of Irosustat (also known as STX64), a potent

steroid sulfatase inhibitor. Adherence to these procedures is critical to mitigate environmental

and health risks.

Irosustat Hazard Profile
Irosustat is classified under the Globally Harmonized System (GHS) with the following

hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Due to its hazardous nature, Irosustat and its containers must be disposed of as hazardous

waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Irosustat.
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Waste Identification and Segregation:

All materials contaminated with Irosustat, including unused product, empty containers,

personal protective equipment (PPE), and cleaning materials, must be segregated as

hazardous waste.

Do not mix Irosustat waste with non-hazardous laboratory trash.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The label should include the words "Hazardous Waste," the name "Irosustat," and the

associated hazard symbols (e.g., skull and crossbones for toxicity, dead tree and fish for

environmental hazard).

Handling Precautions During Disposal:

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, when handling

Irosustat waste.

Avoid generating dust or aerosols.

In case of a spill, collect the spillage and place it in the designated hazardous waste

container.[1]

Storage of Waste:

Store the hazardous waste container in a designated, secure, and well-ventilated area,

away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Final Disposal:

The disposal of Irosustat waste must be conducted through an approved and licensed

hazardous waste disposal company.[1]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement
(Disposal)

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed

P501: Dispose of

contents/ container to

an approved waste

disposal plant

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life

P273: Avoid release to

the environment

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

P391: Collect spillage

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Irosustat is illustrated below.
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Irosustat Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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